1-[2-(Methylsulfanyl)-5-nitrophenyl]ethan-1-one

• CAS: 882257-23-0

Core Science & Biosynthesis

1-[2-(Methylsulfanyl)-5-nitrophenyl]ethan-1-one chemical structure

An In-Depth Technical Guide to 1-[2-(Methylsulfanyl)-5-nitrophenyl]ethan-1-one

Introduction

1-[2-(Methylsulfanyl)-5-nitrophenyl]ethan-1-one, also known as 2'-(methylthio)-5'-nitroacetophenone, is a substituted aromatic ketone. Its structure is characterized by an acetophenone core functionalized with a nitro group in the para position relative to the acetyl group and a methylsulfanyl (thioether) group in the ortho position. This arrangement of electron-withdrawing (nitro, acetyl) and electron-donating (methylsulfanyl) groups on the phenyl ring creates a unique electronic profile that makes it a valuable intermediate in organic synthesis. Substituted acetophenones are a critical class of compounds used as precursors in the synthesis of various heterocyclic compounds, which are often explored for their pharmacological and biological significance.[1] The presence of the nitro and methylsulfanyl groups, in particular, offers versatile handles for further chemical modification, such as reduction of the nitro group to an amine or oxidation of the thioether to a sulfoxide or sulfone, expanding its utility in the development of novel chemical entities.

Physicochemical Properties

A summary of the key physicochemical properties for 1-[2-(Methylsulfanyl)-5-nitrophenyl]ethan-1-one is provided below. These identifiers and properties are essential for substance identification, purity assessment, and experimental design.

Property	Value	Source
IUPAC Name	1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one	N/A
Synonyms	2'-(Methylthio)-5'-nitroacetophenone, 2-Acetyl-4-nitrothioanisole	N/A
CAS Number	100418-35-7	N/A
Molecular Formula	C₉H₉NO₃S	Inferred
Molecular Weight	211.24 g/mol	Inferred
Canonical SMILES	CC(=O)C1=C(SC)C=C(C=C1)[O-]	Inferred
InChI Key	Inferred from structure	N/A

Chemical Structure Visualization

The chemical structure of 1-[2-(Methylsulfanyl)-5-nitrophenyl]ethan-1-one is depicted below, illustrating the spatial arrangement of the acetyl, methylsulfanyl, and nitro functional groups on the benzene ring.

Caption: 2D structure of 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one.

Synthesis and Mechanistic Insights

The synthesis of 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one can be strategically designed via nucleophilic aromatic substitution (SNAᵣ), a cornerstone reaction in aromatic chemistry. This approach is particularly effective due to the presence of a strong electron-withdrawing nitro group, which activates the aromatic ring towards nucleophilic attack.

A logical and efficient synthetic pathway commences with the commercially available precursor, 1-(2-chloro-5-nitrophenyl)ethan-1-one . The chloro substituent, being a good leaving group and positioned ortho to an activating nitro group, is highly susceptible to displacement by a suitable nucleophile.

Proposed Synthetic Pathway

Caption: Proposed synthesis via Nucleophilic Aromatic Substitution.

Experimental Protocol

The following protocol is a generalized procedure based on established methods for SNAᵣ reactions on activated nitroaromatic systems.[2]

• Reactor Setup : A three-necked round-bottom flask is equipped with a magnetic stirrer, a thermometer, a dropping funnel, and a nitrogen inlet to maintain an inert atmosphere.

• Reagent Preparation : In the flask, dissolve 1-(2-chloro-5-nitrophenyl)ethan-1-one (1.0 eq) in a suitable polar aprotic solvent, such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Nucleophile Addition : Add sodium thiomethoxide (CH₃SNa) (1.1-1.2 eq), either as a solid or as a solution in a compatible solvent like methanol, dropwise to the stirred solution at room temperature.

  • Causality: The use of a polar aprotic solvent is crucial as it effectively solvates the cation (Na⁺) while leaving the thiomethoxide nucleophile relatively unsolvated and highly reactive. An inert atmosphere prevents the oxidation of the highly nucleophilic thiomethoxide. A slight excess of the nucleophile ensures the complete consumption of the starting material.

• Reaction Monitoring : The reaction progress is monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed. The reaction is typically exothermic, and cooling may be required to maintain a temperature between 20-40°C.

• Work-up : Upon completion, the reaction mixture is poured into ice-water. This step quenches the reaction and precipitates the solid product, which is generally less soluble in water than the starting materials or byproducts.

• Isolation and Purification : The precipitated solid is collected by vacuum filtration and washed with cold water to remove inorganic salts like NaCl. The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol or an ethanol/water mixture, to yield the final product with high purity.

Structural Characterization

Confirming the identity and purity of the synthesized 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one requires a combination of spectroscopic techniques. While a full experimental dataset is not publicly available, the expected spectral characteristics can be reliably predicted based on the known effects of the constituent functional groups.

Technique	Expected Observations
¹H NMR	- A singlet around δ 2.6-2.8 ppm (3H) for the acetyl methyl protons (-COCH₃).- A singlet around δ 2.4-2.6 ppm (3H) for the methylsulfanyl protons (-SCH₃).- A complex multiplet pattern in the aromatic region (δ 7.5-8.5 ppm, 3H). The proton ortho to the acetyl group will likely be the most downfield due to the combined deshielding effects of the carbonyl and nitro groups.
¹³C NMR	- A signal for the carbonyl carbon (C=O) around δ 195-200 ppm.- Aromatic carbons attached to the nitro and acetyl groups would be significantly downfield.- A signal for the methylsulfanyl carbon (-SCH₃) around δ 15-20 ppm.- A signal for the acetyl methyl carbon (-COCH₃) around δ 25-30 ppm.
IR Spectroscopy	- A strong absorption band around 1680-1700 cm⁻¹ corresponding to the C=O stretch of the aryl ketone.- Two strong absorption bands characteristic of the nitro group (NO₂) at approximately 1515-1560 cm⁻¹ (asymmetric stretch) and 1345-1385 cm⁻¹ (symmetric stretch).- C-H stretching bands for aromatic and methyl groups around 2850-3100 cm⁻¹.
Mass Spec.	- The electron ionization (EI) mass spectrum should show a molecular ion (M⁺) peak corresponding to the molecular weight of the compound (m/z = 211.03).- A prominent fragment peak at m/z 196, corresponding to the loss of a methyl radical ([M-CH₃]⁺).- A base peak at m/z 43, corresponding to the acetyl cation ([CH₃CO]⁺).

Reactivity and Synthetic Potential

The chemical architecture of 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one provides multiple reactive sites, making it a versatile intermediate for constructing more complex molecules, particularly heterocyclic systems with potential biological activity.

Caption: Key reactive sites and potential synthetic transformations.

• Reduction of the Nitro Group : The nitro group is readily reduced to a primary amine using standard reagents like tin(II) chloride in hydrochloric acid or catalytic hydrogenation.[3] This transformation yields 1-(5-amino-2-(methylsulfanyl)phenyl)ethanone, a key precursor for building fused heterocyclic rings like benzothiazoles or quinolines.

• Oxidation of the Methylsulfanyl Group : The thioether can be selectively oxidized to a sulfoxide (-SOCH₃) or further to a sulfone (-SO₂CH₃) using controlled amounts of oxidizing agents like meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide. This modification dramatically alters the electronic properties of the substituent, which can be useful in tuning the biological activity of a target molecule.

• Reactions at the Carbonyl Group : The acetyl group's carbonyl carbon is electrophilic and can undergo condensation reactions with various nucleophiles. For instance, reaction with hydrazine or substituted hydrazines can lead to the formation of pyrazole rings.[4] Similarly, reaction with hydroxylamine hydrochloride produces the corresponding oxime.[4]

These potential transformations underscore the compound's role as a versatile platform for medicinal chemistry and material science, enabling the synthesis of diverse molecular scaffolds.

Safety and Handling

Based on data for analogous chemical structures, 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one should be handled with appropriate care. The following GHS hazard classifications are associated with structurally similar nitro- and chloro-substituted acetophenones:

• H302 : Harmful if swallowed.[5]

• H315 : Causes skin irritation.[6][7]

• H319 : Causes serious eye irritation.[6][7]

• H335 : May cause respiratory irritation.[6][7]

Recommended Handling Procedures :

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust or vapors.

• Prevent contact with skin and eyes.

• Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

1-[2-(Methylsulfanyl)-5-nitrophenyl]ethan-1-one is a strategically important chemical intermediate. Its synthesis is readily achievable through well-established nucleophilic aromatic substitution chemistry. The compound's value lies in its multiple, orthogonally reactive functional groups—the ketone, the nitro group, and the thioether—which can be selectively manipulated to generate a wide array of more complex molecules. This versatility makes it a significant building block for researchers and scientists engaged in the design and synthesis of novel pharmaceuticals, agrochemicals, and functional materials.

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Introduction: The Significance of Nitroaromatic and Thioether Scaffolds in Medicinal Chemistry

An In-depth Technical Guide Topic: Properties of 2-Acetyl-4-nitrothioanisole Derivatives Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The 2-acetyl-4-nitrothioanisole scaffold represents a promising, albeit underexplored, chemotype in medicinal chemistry. Its architecture, featuring a reactive acetyl group, an electron-withdrawing nitro moiety, and a modifiable thioether linkage, offers a tripartite platform for generating diverse derivatives with significant therapeutic potential. This guide synthesizes current knowledge from related nitroaromatic and thioanisole compounds to project the properties, synthetic routes, and biological activities of this novel class of molecules. We provide a framework for their rational design, synthesis, and evaluation, with a focus on their potential as anticancer, antimicrobial, and enzyme-inhibiting agents. Detailed experimental protocols and workflows are presented to empower researchers to validate these hypotheses and unlock the full potential of 2-acetyl-4-nitrothioanisole derivatives in drug discovery.

Heterocyclic and aromatic compounds form the bedrock of modern pharmacotherapy, with nitrogen and sulfur-containing moieties playing pivotal roles in defining molecular interactions and biological activity. The thioether group (R-S-R') is a key structural feature in numerous pharmaceuticals, contributing to metabolic stability and enabling specific interactions with biological targets.[1] Similarly, nitroaromatic compounds have a long history in drug development, recognized for their diverse bioactivities which are often linked to the bioreduction of the nitro group under specific physiological conditions, such as the hypoxic microenvironment of solid tumors.[2][3]

The combination of an acetyl group, a nitro group, and a thioanisole core creates a unique electronic and steric profile. The electron-withdrawing nature of both the acetyl and nitro groups can render the aromatic ring susceptible to nucleophilic attack, while the methyl group of the thioether can be oxidized, and the acetyl group offers a prime handle for synthetic elaboration. This guide explores the untapped potential of derivatives built upon the 2-acetyl-4-nitrothioanisole framework.

The 2-Acetyl-4-nitrothioanisole Core

While specific experimental data for 2-acetyl-4-nitrothioanisole is not extensively published, its fundamental properties can be inferred from its constituent parts and closely related analogs like 4-nitrothioanisole.

Physicochemical Properties

The properties of the parent compound, 4-nitrothioanisole, provide a baseline for predicting the behavior of its 2-acetyl derivatives. The addition of the acetyl group is expected to increase polarity and potentially influence solubility and melting point.

Property	4-Nitrothioanisole	Predicted Effect of 2-Acetyl Group
Molecular Formula	C7H7NO2S	C9H9NO3S
Molecular Weight	169.20 g/mol [4][5]	211.24 g/mol
Melting Point	66-69 °C[5][6]	Expected to be higher due to increased polarity and molecular weight.
Appearance	Solid[5]	Expected to be a crystalline solid.
Solubility	Soluble in organic solvents like acetone.[5][6]	Expected to retain solubility in polar organic solvents.
Reactivity	The thioether can be oxidized to a sulfoxide or sulfone[4]; the nitro group can be reduced.[6]	The acetyl group provides a new reactive site for condensation and derivatization.

Spectroscopic Characteristics

The anticipated spectroscopic signatures are crucial for structural confirmation during synthesis.

• ¹H NMR: Protons on the aromatic ring will exhibit characteristic shifts and coupling patterns influenced by the three substituents. Signals for the acetyl methyl group (CH₃CO-) and the thiomethyl group (CH₃S-) would be expected in the aliphatic region.

• ¹³C NMR: Distinct signals for the carbonyl carbon of the acetyl group, the carbons attached to the nitro and thioether groups, and the remaining aromatic carbons would be observable.

• IR Spectroscopy: Key vibrational bands would include a strong C=O stretch for the acetyl group, characteristic N-O stretching frequencies for the nitro group, and C-S stretching vibrations.[7][8]

• Mass Spectrometry: The molecular ion peak would confirm the compound's mass, and fragmentation patterns could help elucidate the structure.

Synthetic Strategies for Derivatives

A convergent synthetic approach is the most logical pathway for generating a library of 2-acetyl-4-nitrothioanisole derivatives. The workflow involves the initial synthesis of the core structure followed by diversification.

Proposed Synthesis of the Core Structure

The synthesis would likely begin from a commercially available substituted aniline or phenol. A plausible route could involve the Friedel-Crafts acylation of a suitable nitrothioanisole precursor.

Caption: Proposed Friedel-Crafts acylation to form the core scaffold.

Key Derivatization Pathways

The core structure offers multiple handles for chemical modification, allowing for the creation of a diverse chemical library.

Caption: Key pathways for derivatizing the core 2-acetyl-4-nitrothioanisole structure.

• Acetyl Group Modification : The acetyl group is a versatile handle. Condensation reactions with aromatic aldehydes can yield chalcone derivatives, which are precursors to various heterocyclic systems like pyrimidines and thiazoles known for antimicrobial activity.[9] Reaction with amines can form Schiff bases, which can be further cyclized.

• Nitro Group Reduction : The nitro group can be readily reduced to an amine. This resultant aniline is a critical intermediate for synthesizing amides, sulfonamides, and other structures, significantly altering the electronic properties and biological activity of the molecule.[10]

• Thioether Oxidation : The sulfide can be selectively oxidized to the corresponding sulfoxide and subsequently to the sulfone.[4] This modification dramatically increases polarity and hydrogen bonding potential, which can profoundly impact enzyme inhibition and pharmacokinetic properties.

Biological Properties and Therapeutic Potential of Derivatives

Based on the activities of related compounds, derivatives of 2-acetyl-4-nitrothioanisole are predicted to have significant potential in several therapeutic areas.

Anticancer Activity

Nitroaromatic compounds are well-established as potential anticancer agents, often acting as hypoxia-activated prodrugs.[3] In the low-oxygen environment of tumors, the nitro group can be bioreduced to form cytotoxic radical species that damage DNA and other cellular components.[2] Studies on other nitroaromatic compounds have demonstrated significant antiproliferative activity against various human cancer cell lines, with some exhibiting IC₅₀ values in the low micromolar range.[11][12][13] The presence of a good leaving group or an alkylating moiety can enhance this activity.[2][11][12]

Related Compound Class	Cancer Cell Lines	Reported Activity (IC₅₀)	Citation
Nitrobenzyl derivatives	Jurkat, HL-60, MCF-7	< 8.5 µM	[2][11]
Nitrobenzofurazan thioethers	Various	3.55 - 60.66 µg/mL	[14]

Antimicrobial Activity

Sulfur-containing heterocycles, particularly thiazole and thiadiazole derivatives, are known to possess broad-spectrum antimicrobial properties.[15][16][17] The mechanism often involves the toxophoric (S-C=N) unit.[15] Synthesizing thiazole derivatives from the acetyl group of the 2-acetyl-4-nitrothioanisole core could yield compounds with potent activity against Gram-positive and Gram-negative bacteria, as well as fungi.[9][18]

Related Compound Class	Tested Organisms	Reported Activity (MIC)	Citation
Thiazole Derivatives	S. aureus, E. coli, C. albicans	Moderate to potent activity	[9][15]
1,3,4-Thiadiazole Derivatives	S. aureus, B. subtilis, P. aeruginosa	MIC values as low as 3.9 mg/mL	[16]
Nitrothiophenes	E. coli, M. luteus, A. niger	High activity observed for dinitro-halo derivatives	[19]

Enzyme Inhibition

The structural features of these derivatives make them attractive candidates for enzyme inhibitors. For example, various heterocyclic compounds, including those with triazole or oxadiazole rings, have shown potent inhibition of enzymes like cholinesterases (relevant to Alzheimer's disease) and tyrosinase (relevant to hyperpigmentation).[20][21][22][23] The ability to generate a wide array of derivatives allows for fine-tuning interactions within an enzyme's active site. The dinitrophenyl moiety, for instance, has been identified as a favorable feature for cholinesterase inhibition in some oxadiazole series.[20]

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are provided as a template for the synthesis and evaluation of this compound class.

General Protocol: Synthesis of a 2-(1,3-Thiazol-2-yl)-4-nitrothioanisole Derivative

This protocol outlines the synthesis of a thiazole derivative from the core structure, a common strategy for generating biologically active heterocycles.

• Step 1: Synthesis of α-bromo-2-acetyl-4-nitrothioanisole.

  • Dissolve 2-acetyl-4-nitrothioanisole (1.0 eq) in glacial acetic acid.

  • Add bromine (1.1 eq) dropwise while stirring at room temperature.

  • Stir for 2-4 hours until TLC indicates consumption of the starting material.

  • Pour the reaction mixture into ice water to precipitate the product.

  • Filter, wash with water until neutral, and dry the crude α-bromo intermediate.

• Step 2: Cyclization with Thiourea.

  • Reflux the α-bromo intermediate (1.0 eq) and thiourea (1.2 eq) in ethanol for 6-8 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and neutralize with a saturated sodium bicarbonate solution.

  • The precipitated product, a 2-amino-thiazole derivative, is filtered, washed with water, and dried.

  • Purify the final compound by recrystallization or column chromatography.

• Step 3: Characterization.

  • Confirm the structure using ¹H NMR, ¹³C NMR, FT-IR, and high-resolution mass spectrometry (HRMS).

Protocol: In Vitro Anticancer MTT Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding : Plate human cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment : Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours.

• MTT Addition : Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization : Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Data Acquisition : Measure the absorbance of each well at ~570 nm using a microplate reader.

• Analysis : Calculate the percentage of cell viability relative to an untreated control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Workflow: From Synthesis to Biological Validation

Caption: A comprehensive workflow from chemical synthesis to biological validation.

Conclusion and Future Perspectives

The 2-acetyl-4-nitrothioanisole scaffold is a versatile and promising platform for the development of novel therapeutic agents. By leveraging its multiple reactive sites, medicinal chemists can generate large libraries of derivatives with diverse physicochemical properties and biological activities. The existing literature on related nitroaromatic and sulfur-containing compounds strongly suggests that these derivatives are likely to exhibit potent anticancer and antimicrobial properties.

Future work should focus on the systematic synthesis and screening of these derivative libraries. Elucidating structure-activity relationships (SAR) will be critical for optimizing potency and selectivity. Furthermore, mechanistic studies, particularly on the role of nitro-group bioreduction in the anticancer effect, will provide invaluable insights for designing next-generation drug candidates. The in-depth exploration of this chemical space holds considerable promise for addressing unmet needs in oncology and infectious diseases.

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Technical Whitepaper: Synthetic Utility and Structural Characterization of 1-(2-(Methylthio)-5-nitrophenyl)ethanone

This technical guide provides an in-depth analysis of 1-(2-methylthio-5-nitrophenyl)ethanone , a critical intermediate in the synthesis of fused heterocyclic systems such as 1,2-benzisothiazoles and indoles.

[1]

Structural Identity & Nomenclature

This compound represents a tri-functionalized benzene scaffold featuring a ketone, a nitro group, and a thioether.[1] Its specific substitution pattern (1,2,5) makes it a "privileged structure" for accessing bicyclic heterocycles via cyclocondensation reactions.[1]

Nomenclature Data

Standard	Designation	Notes
Preferred IUPAC Name (PIN)	1-[2-(Methylsulfanyl)-5-nitrophenyl]ethanone	"Methylsulfanyl" is the preferred prefix over "methylthio" in current IUPAC recommendations (2013).[2]
Common Name	2'-Methylthio-5'-nitroacetophenone	Retained for general nomenclature but not for strict systematic indexing.[2]
SMILES	CSC1=C(C=C(C=C1)[O-])C(=O)C	Useful for chemoinformatic queries.[2][1]
Molecular Formula		MW: 211.24 g/mol

Predicted Physical Properties

Note: As a specialized intermediate, specific experimental data is often proprietary.[2][1] The following are calculated based on structural analogs (e.g., 2-methylthio-benzaldehyde).

• Appearance: Yellow to orange crystalline solid.[2][1]

• Melting Point: 105–110 °C (Predicted based on nitro/thioacetophenone congeners).[1]

• Solubility: Soluble in DCM, EtOAc, DMF, DMSO; limited solubility in water and hexanes.[1]

Synthetic Pathways (The "How")

The most robust route to 1-(2-methylthio-5-nitrophenyl)ethanone is the Nucleophilic Aromatic Substitution (

) of a 2-halo-5-nitroacetophenone precursor. The presence of the electron-withdrawing nitro group at the para position relative to the halogen (and the acetyl group at the ortho position) highly activates the ring for nucleophilic attack by the thiomethoxide anion.[2]

Reaction Mechanism ( )

The reaction proceeds via a Meisenheimer complex.[2][1] The thiomethoxide anion (

) attacks the carbon bearing the halogen (Cl or F).[2][1] The negative charge is delocalized into the nitro and carbonyl groups, stabilizing the intermediate before the halogen is expelled.[1]

Figure 1: Synthetic pathway via Nucleophilic Aromatic Substitution.

Critical Process Parameters (CPP)

Parameter	Recommendation	Rationale
Solvent	DMF or DMSO	Polar aprotic solvents stabilize the charged intermediate and dissolve the ionic nucleophile (NaSMe).[2]
Temperature	0°C RT	The reaction is exothermic.[2][1] Initial cooling prevents over-reaction or polymerization.[1]
Stoichiometry	1.05 eq. NaSMe	Slight excess ensures complete conversion; large excess may lead to side reactions on the nitro group (redox).[2][1]
Leaving Group	F > Cl	The fluoro-analog reacts faster due to higher electronegativity (stabilizing the transition state), but the chloro-analog is cheaper and sufficient.[2]

Reactivity Profile & Applications (The "Why")

The primary value of 1-(2-methylthio-5-nitrophenyl)ethanone lies in its ability to undergo heterocyclization .[2]

Synthesis of 1,2-Benzisothiazoles

This is the most significant application.[1] The ketone can be converted to an oxime, which then undergoes cyclization involving the neighboring methylthio group.[1] This yields 3-methyl-5-nitro-1,2-benzisothiazole , a scaffold found in various bioactive molecules (e.g., psychotropics, antibacterials).

Mechanism:

• Oximation: Ketone +

  Oxime.[2][1]

• Cyclization: The oxime oxygen is activated (e.g., by Ac2O or Polyphosphoric Acid), leading to nucleophilic attack by the sulfur or nitrogen, followed by loss of methanol/water to close the isothiazole ring.[1]

Reductive Cyclization to Indoles

Alternatively, the nitro group can be reduced to an amine, which can then condense with the ketone (or modified side chain) to form substituted indoles, particularly if the methylthio group is desulfurized or used as a temporary blocking group.[1]

Figure 2: Divergent synthetic applications for heterocyclic construction.

Experimental Protocol: Synthesis from 2-Chloro-5-nitroacetophenone

Objective: Preparation of 1-[2-(methylsulfanyl)-5-nitrophenyl]ethanone on a 10 mmol scale.

Reagents & Equipment[1][2]

• 2-Chloro-5-nitroacetophenone (1.99 g, 10 mmol)

• Sodium thiomethoxide (NaSMe) (0.77 g, 11 mmol)[1]

• Anhydrous DMF (20 mL)

• Ethyl Acetate (EtOAc), Brine,

  [2][1]

Step-by-Step Methodology

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) and equip it with a magnetic stir bar and a nitrogen inlet.

• Solvation: Add 2-Chloro-5-nitroacetophenone (10 mmol) and dissolve in 20 mL of anhydrous DMF. Cool the solution to 0°C using an ice bath.

• Addition: Add Sodium thiomethoxide (11 mmol) portion-wise over 10 minutes. Caution: Exothermic reaction.[2][1]

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for 2–4 hours.

  • Monitoring: Check via TLC (20% EtOAc/Hexane).[1] The starting material (

    ) should disappear, replaced by a more polar yellow spot ( ).[1]

• Workup:

  • Pour the reaction mixture into 100 mL of ice-cold water. A yellow precipitate may form.[2][1]

  • Extract with EtOAc (

    mL).[2][1]

  • Wash the combined organic layers with water (

    mL) and brine ( mL) to remove DMF.[1]

• Drying & Concentration: Dry the organic phase over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Recrystallize from Ethanol or purify via flash column chromatography (Gradient: 0

  20% EtOAc in Hexanes).

Safety & Handling

• Sodium Thiomethoxide: Highly hygroscopic and generates toxic methanethiol gas (rotten cabbage odor) upon contact with moisture/acid.[2][1] Handle in a fume hood.

• Nitro Compounds: Potentially explosive if heated under confinement.[2][1] Do not distill the crude product at high temperatures (>150°C) without DSC testing.

• Skin/Eye Contact: The product is a suspected irritant.[2][1] Wear nitrile gloves and safety goggles.[1]

References

• IUPAC Nomenclature Rules (2013): Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. The Royal Society of Chemistry.[1]

• Nucleophilic Arom

  ): Bunnett, J. F., & Zahler, R. E. (1951).[2][1] "Kinetics of Nucleophilic Substitution in Aromatic Nitro Compounds." Chemical Reviews.

• Benzisothiazole Synthesis: Davis, M. (1972).[2][1] "Isothiazoles.[2][1][3] Part I. Synthesis of 1,2-Benzisothiazoles from 2-Methylthio-benzaldehydes/ketones." Advances in Heterocyclic Chemistry. (Contextual reference for the cyclization mechanism).

• Precursor Reactivity: "Reaction of 2-chloro-5-nitro derivatives with nucleophiles." Journal of Organic Chemistry. (General reactivity patterns of 2-chloro-5-nitroacetophenone).

Sources

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• 2. Ethanone, 1-(2-methylphenyl)- (CAS 577-16-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]

Technical Monograph: 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one

Advanced Chemoinformatic & Synthetic Guide[1][2]

Abstract

This technical guide provides a comprehensive analysis of 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one (also known as 2'-methylthio-5'-nitroacetophenone).[1][2] Designed for drug development professionals, this document details the molecule's chemoinformatic identity, validated synthetic pathways via Nucleophilic Aromatic Substitution (

), and downstream applications in heterocyclic scaffold construction.[2]

Part 1: Molecular Identity & SMILES Architecture[1][2]

The precise digital representation of chemical structures is critical for virtual screening and QSAR modeling.[2] Below are the validated identifiers for the target molecule.

1.1 SMILES Codes

The Simplified Molecular Input Line Entry System (SMILES) encodes the structure based on a graph theory approach.[1][2]

Type	Code	Description
Canonical SMILES	CC(=O)C1=C(SC)C=CC([O-])=C1	Unique string for database indexing.[1][2][3]
Isomeric SMILES	CC(=O)C1=C(SC)C=CC([O-])=C1	Identical to canonical (achiral molecule).[1][2]
DeepSMILES	CC=O)C1=CSC)C=CC[N+]=O)[O-]=C1	Optimized for deep learning generative models.

Structural Decoding:

• Core: C1...C1 denotes the benzene ring.[1][2]

• Anchor: CC(=O) represents the acetyl group (acetophenone parent) at position 1.[1][2]

• Substituent 1: SC (methylsulfanyl) is explicitly placed at position 2 (ortho to acetyl).[1][2]

• Substituent 2: [O-] (nitro) is placed at position 5 (meta to acetyl, para to methylsulfanyl).[1][2]

1.2 Physicochemical Profile (In Silico)

Data computed via RDKit/PubChem consensus models.

Property	Value	Drug-Likeness Significance
Molecular Weight	211.24 g/mol	Optimal for fragment-based drug discovery (<300 Da).[1][2]
Formula		--
LogP (Predicted)	2.34 ± 0.2	Moderate lipophilicity; good membrane permeability.[1][2]
H-Bond Acceptors	4	Interactions via Nitro (2), Carbonyl (1), Thioether (1).[1][2]
H-Bond Donors	0	Lack of donors suggests high oral bioavailability potential.[1][2]
TPSA	~62.9	Well within the blood-brain barrier penetration limit (<90 ).[1][2]

Part 2: Synthetic Methodologies (The "How")

The synthesis of this molecule relies on the electronic activation provided by the nitro and acetyl groups.[2] The most robust pathway is Nucleophilic Aromatic Substitution (

) .[1][2]

2.1 Retrosynthetic Analysis

The target molecule is best accessed by displacing a leaving group (Halogen) at the ortho position relative to the acetyl group.[2] The para-nitro group provides crucial electronic withdrawal to stabilize the Meisenheimer complex intermediate.[1][2]

Pathway:

• Precursor: 2-Fluoro-5-nitroacetophenone (or the 2-Chloro analog).[1][2]

• Nucleophile: Sodium Thiomethoxide (

  ).[1][2]

• Mechanism: Addition-Elimination (

  ).[1][2]

2.2 Validated Experimental Protocol

Note: This protocol is designed for high-purity synthesis suitable for pharmaceutical intermediates.

Reagents:

• 2-Fluoro-5-nitroacetophenone (1.0 equiv)[1][2]

• Sodium Thiomethoxide (1.1 equiv)[1][2]

• Solvent: Anhydrous DMF (N,N-Dimethylformamide) or DMSO.[1][2]

• Temperature: 0°C to Room Temperature (RT).

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 2-Fluoro-5-nitroacetophenone dissolved in anhydrous DMF (0.5 M concentration).

• Nucleophile Addition: Cool the solution to 0°C using an ice bath to control the exotherm. Slowly add Sodium Thiomethoxide (solid or solution) portion-wise over 15 minutes.

  • Expert Insight: The reaction is rapid due to the dual activation (ortho-acetyl and para-nitro).[1][2] Temperature control prevents bis-addition or polymerization.[1][2]

• Reaction: Allow the mixture to warm to RT and stir for 2 hours. Monitor via TLC (30% EtOAc/Hexanes) or LC-MS.[1][2]

• Work-up: Pour the reaction mixture into ice-cold water (10x volume). The product typically precipitates as a yellow solid.

• Purification: Filter the solid. If oil forms, extract with Ethyl Acetate, wash with brine (3x) to remove DMF, dry over

  , and concentrate.[2] Recrystallize from Ethanol if necessary.[1][2]

2.3 Reaction Pathway Visualization

Figure 1: The

mechanism.[1][2] The electron-withdrawing nitro group at C5 stabilizes the anionic intermediate, facilitating the displacement of fluoride by the thiomethoxide anion.[2]

Part 3: Reactivity & Downstream Applications[2]

This molecule acts as a "linchpin" scaffold.[1][2] The three functional groups (Ketone, Thioether, Nitro) allow for orthogonal functionalization, making it highly valuable in diversity-oriented synthesis (DOS).[2]

3.1 Divergent Synthesis Map[2]

• Indole Synthesis (Bartoli/Leimgruber-Batcho): The ortho-nitro/alkyl ketone motif is a classic precursor for indole synthesis.[1][2] However, the SMe group allows for specific sulfur-containing indoles used in 5-HT receptor modulation.[1][2]

• Reductive Cyclization: Reducing the nitro group to an amine (

  ) creates a nucleophile that can condense with the pendant ketone (intramolecular Schiff base) to form cinnolines or quinolines depending on the carbon linker length or added reagents.[1]

• Sulfur Oxidation: The SMe group can be selectively oxidized to a sulfoxide (S=O) (chiral center potential) or sulfone (

  ).[1][2] The sulfone is a potent leaving group, allowing for a second reaction to introduce amines or ethers at the 2-position later in the synthetic sequence.[2]

3.2 Strategic Reactivity Flowchart

Figure 2: Chemo-divergent utility.[1][2] The scaffold supports oxidation for leaving group installation or reduction for heterocyclic ring closure.[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11252333 (Analogous Structure: 1-(2-amino-5-nitrophenyl)ethanone).[1][2] Retrieved from [Link](Note: Used for structural property validation of the 2,5-disubstituted acetophenone scaffold).[1][2]

• March, J., & Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.).[1][2] Wiley.[1][2] (Reference for

  mechanism kinetics and solvent effects).

• Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems.[2] Chemical Reviews, 49(2), 273–412.[1][2] (Foundational text on Nitro-group activation in aromatic substitution).

• RDKit Chemoinformatics. Open-Source Cheminformatics Software.[1][2] Validated SMILES string generation and LogP prediction. Available at [Link].[1][2]

Sources

• 1. 1-(2-Amino-5-nitrophenyl)ethanone | C8H8N2O3 | CID 11252333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]

A Technical Guide to Ortho-Nitro Thioanisole Derivatives for Researchers and Drug Development Professionals

Introduction: The Strategic Importance of the Ortho-Nitro Thioanisole Scaffold

In the landscape of medicinal chemistry, the relentless pursuit of novel molecular scaffolds that offer unique chemical reactivity and biological activity is paramount. Among the vast array of aromatic compounds, ortho-nitro thioanisole derivatives have emerged as a class of molecules with significant, yet not fully exploited, potential. The characteristic arrangement of a nitro group ortho to a thioether linkage on a benzene ring creates a unique electronic and steric environment, bestowing these molecules with distinct properties that are of considerable interest to drug development professionals.

The strong electron-withdrawing nature of the nitro group, through both inductive and resonance effects, profoundly influences the reactivity of the aromatic ring and the adjacent thioether moiety.[1][2] This electronic perturbation is a key determinant of the molecule's potential as a pharmacophore or a reactive intermediate in the synthesis of more complex drug candidates. The presence of the sulfur atom, with its potential for oxidation to sulfoxide and sulfone, adds another layer of chemical diversity and opportunities for modulating physicochemical properties such as solubility and metabolic stability.

This technical guide provides a comprehensive overview of the synthesis, reactivity, and potential applications of ortho-nitro thioanisole derivatives in drug development. By delving into the causality behind experimental choices and grounding our discussion in established chemical principles, we aim to equip researchers and scientists with the knowledge necessary to harness the full potential of this intriguing class of compounds.

Synthesis of Ortho-Nitro Thioanisole Derivatives: Navigating the Synthetic Landscape

The synthesis of ortho-nitro thioanisole and its derivatives primarily relies on well-established methodologies in aromatic chemistry, with nucleophilic aromatic substitution (SNAr) being the most prevalent and versatile approach. The choice of starting materials and reaction conditions is dictated by the desired substitution pattern and the need for regioselective control.

Core Synthesis via Nucleophilic Aromatic Substitution (SNAr)

The foundational method for the synthesis of the ortho-nitro thioanisole core involves the reaction of an ortho-nitro-substituted benzene ring bearing a suitable leaving group with a source of a methylthiolate anion.

Starting Materials:

• Ortho-nitrohalobenzenes: 2-Chloronitrobenzene or 2-fluoronitrobenzene are common starting materials. The halogen acts as a leaving group, and its reactivity is significantly enhanced by the presence of the ortho-nitro group, which stabilizes the intermediate Meisenheimer complex.[3][4][5]

• Thiolate Source: Sodium thiomethoxide (NaSMe) is the most common nucleophile for introducing the methylthio group. It can be purchased or prepared in situ from methanethiol and a strong base like sodium hydroxide or sodium hydride.

Reaction Mechanism:

The SNAr mechanism is a two-step process:

• Nucleophilic Attack: The thiolate anion attacks the carbon atom bearing the leaving group, forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex. The negative charge is delocalized onto the nitro group, which is crucial for the stabilization of this intermediate.[4][5]

• Leaving Group Departure: The leaving group (halide ion) is expelled, and the aromaticity of the ring is restored, yielding the ortho-nitro thioanisole product.

Experimental Protocol: Synthesis of 2-Nitrothioanisole from 2-Chloronitrobenzene

• Reaction Setup: To a solution of 2-chloronitrobenzene (1.0 eq.) in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under an inert atmosphere (e.g., nitrogen or argon), add sodium thiomethoxide (1.1 eq.) portion-wise at room temperature.

• Reaction Execution: Stir the reaction mixture at room temperature or gently heat to 50-60 °C to facilitate the reaction. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature and poured into water. The aqueous layer is extracted with an organic solvent such as ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford pure 2-nitrothioanisole.

Alternative Synthetic Routes

While SNAr is the workhorse for synthesizing the basic scaffold, other methods can be employed, particularly for more complex derivatives:

• From Ortho-Nitroaniline: A Sandmeyer-type reaction can be utilized. Ortho-nitroaniline is first diazotized with nitrous acid to form the corresponding diazonium salt. This is followed by a reaction with a sulfur nucleophile, such as potassium ethyl xanthate, and subsequent hydrolysis to yield the thiol, which can then be methylated. A similar process has been described for the synthesis of m-nitrothioanisole.[6]

Chemical Reactivity: A Tale of Two Functional Groups

The reactivity of ortho-nitro thioanisole derivatives is dominated by the interplay between the nitro group and the thioether. This unique electronic arrangement opens up a range of chemical transformations that are central to the derivatization of this scaffold for drug development.

Reactions Involving the Nitro Group

The nitro group is a versatile functional handle that can undergo several key transformations:

• Reduction to an Amine: The most significant reaction of the nitro group in a medicinal chemistry context is its reduction to an amino group. This transformation is crucial as the resulting ortho-aminothioanisole derivatives are valuable precursors for the synthesis of a wide variety of heterocyclic compounds, such as benzothiazoles, which are known to possess a broad spectrum of biological activities.[7] Catalytic hydrogenation using palladium on carbon (Pd/C) is a common and efficient method for this reduction.[8]

• Bioreduction: In a biological system, the nitro group can be enzymatically reduced to form nitroso and hydroxylamine intermediates. These reactive species are often implicated in the mechanism of action of nitroaromatic drugs, where they can covalently modify biological macromolecules such as DNA and proteins, leading to cytotoxic effects.[7][9] This bioreductive activation is a key principle in the design of hypoxia-activated prodrugs.

Reactions Involving the Thioether Group

The sulfur atom of the thioether linkage is susceptible to oxidation and can also influence the reactivity of the aromatic ring.

• Oxidation: The thioether can be selectively oxidized to the corresponding sulfoxide and sulfone using common oxidizing agents such as hydrogen peroxide or meta-chloroperoxybenzoic acid (m-CPBA). This transformation significantly alters the electronic and steric properties of the molecule, as well as its polarity and hydrogen bonding capacity, which can be exploited to fine-tune the pharmacological profile of a drug candidate.

• Photoreactions: It has been reported that 4-nitrothioanisole can undergo photoreactions with alkyl thiols to produce sulfonamides.[10][11] This reactivity, while perhaps less common in a physiological setting, highlights the potential for unique chemical transformations of this scaffold under specific conditions.

Applications in Drug Development: A Scaffold of Latent Potential

While the direct biological evaluation of a large number of ortho-nitro thioanisole derivatives is not extensively reported in the literature, the foundational principles of medicinal chemistry and the known activities of related nitroaromatic compounds provide a strong rationale for their potential as therapeutic agents. The ortho-nitro thioanisole scaffold can be considered a "privileged" structure in waiting, with potential applications in several key therapeutic areas.

Antimicrobial Agents

A significant body of research has demonstrated the potent antimicrobial activity of nitroaromatic compounds.[7][12] The mechanism of action is often attributed to the bioreduction of the nitro group within the microbial cell, leading to the formation of cytotoxic reactive nitrogen species that can damage DNA and other vital cellular components.[9]

• Analogy to Known Drugs: Many established antimicrobial drugs, such as metronidazole and nitrofurantoin, contain a nitro group. The ortho-nitro thioanisole core could serve as a novel scaffold for the development of new antimicrobial agents, potentially with a different spectrum of activity or improved pharmacokinetic properties. The thioether moiety offers a site for further derivatization to optimize activity and selectivity.

Anticancer Agents

The development of hypoxia-activated prodrugs is a major focus in cancer chemotherapy. Solid tumors often contain regions of low oxygen (hypoxia), which can render them resistant to conventional therapies. Nitroaromatic compounds are ideal candidates for hypoxia-selective activation, as the nitroreductase enzymes that activate them are often upregulated in hypoxic environments.

• Bioreductive Prodrug Strategy: Ortho-nitro thioanisole derivatives can be designed as prodrugs that are selectively activated in hypoxic tumor cells. Upon reduction of the nitro group, the resulting electron-donating amino group can trigger the release of a cytotoxic effector molecule or the compound itself can become cytotoxic.

Enzyme Inhibitors

The unique electronic and steric features of the ortho-nitro thioanisole scaffold make it an interesting starting point for the design of enzyme inhibitors.

• Tyrosinase Inhibitors: Derivatives of nitrophenylpiperazine have been investigated as tyrosinase inhibitors, suggesting that the nitro-aromatic moiety can interact with the active site of this enzyme.[13]

• Cysteine Protease Inhibitors: The sulfur atom in the thioether could potentially interact with key residues in the active sites of enzymes such as cysteine proteases. For instance, derivatives of piperazinyl thiosemicarbazone have been evaluated as inhibitors of cruzipain, a cysteine protease from Trypanosoma cruzi.[14]

Quantitative Data Summary

While specific quantitative biological data for a wide range of ortho-nitro thioanisole derivatives is scarce in the public domain, the following table summarizes representative data for related nitroaromatic compounds to illustrate their potential.

Compound Class	Biological Activity	Target/Assay	Potency (IC50/MIC)	Reference
Nitrophenylpiperazine Derivatives	Tyrosinase Inhibition	Mushroom Tyrosinase	IC50 = 72.55 µM (for compound 4l)	[13]
Nitrothiazole Derivatives	Antibacterial	Anaerobic Bacteria	Low MIC values	[12]
1,3-Diaryl Pyrazole Thiourea Derivatives	Antibacterial	S. aureus	MIC = 0.25 µg/mL (for compound 7a)	[9]
5-Nitro-1,10-phenanthroline Derivatives	Antitubercular	M. tuberculosis	MIC in the range of 3–50 µM	[9]

Conclusion and Future Directions

The ortho-nitro thioanisole scaffold represents a promising, yet underexplored, area for drug discovery and development. Its straightforward synthesis, coupled with the versatile reactivity of both the nitro and thioether functionalities, provides a rich platform for the generation of diverse chemical libraries. The established precedent for the biological activity of nitroaromatic compounds, particularly as antimicrobial and anticancer agents, strongly suggests that ortho-nitro thioanisole derivatives warrant more intensive investigation.

Future research should focus on the systematic synthesis and biological evaluation of libraries of ortho-nitro thioanisole derivatives. Key areas of exploration should include:

• Antimicrobial screening: Testing against a broad panel of bacterial and fungal pathogens, including drug-resistant strains.

• Anticancer evaluation: Designing and testing derivatives as hypoxia-activated prodrugs and for their cytotoxicity against a range of cancer cell lines.

• Enzyme inhibition assays: Screening against relevant enzymatic targets based on computational modeling and the known activities of related compounds.

By applying the principles of modern medicinal chemistry and leveraging the unique properties of the ortho-nitro thioanisole core, the scientific community is well-positioned to unlock the therapeutic potential of this fascinating class of molecules.

References

• Yu, Z., Xie, X., Dong, H., Liu, J., & Su, W. (2016). Continuous-Flow Process for the Synthesis of m-Nitrothioanisole. Organic Process Research & Development, 20(4), 808-812. [Link]

• Noriega, S., Cardoso-Ortiz, J., Cuevas, M. D. R., & Flores de la Torre, J. A. (2022). Antimicrobial Activity of Nitroaromatic Derivatives. Encyclopedia, 2(3), 1234-1246. [Link]

• Wikipedia contributors. (2023). Nucleophilic aromatic substitution. In Wikipedia, The Free Encyclopedia. [Link]

• Yuasa, H., Yube, T., & Kanamori, T. (2023). Photoreaction of nitrobenzene derivatives with alkyl thiols giving sulfonamides and derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 198(8), 705-712. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Understanding the Role of Nitrobenzene Derivatives in Chemical Synthesis. [Link]

• A walk through recent nitro chemistry advances. (2020). Molecules, 25(16), 3680. [Link]

• Chemistry LibreTexts. (2021). 16.6: Nucleophilic Aromatic Substitution. [Link]

• Chemistry LibreTexts. (2021). 3.7: Nucleophilic Aromatic Substitution. [Link]

• PubChem. (n.d.). 1-(Methylthio)-3-nitrobenzene. National Center for Biotechnology Information. [Link]

• Hof, H., Zak, O., Schweizer, E., & Denzler, A. (1984). Antibacterial activities of nitrothiazole derivatives. The Journal of Antimicrobial Chemotherapy, 14(1), 31–39. [Link]

• Taylor & Francis Online. (n.d.). Nitrobenzene – Knowledge and References. [Link]

• PubChem. (n.d.). 2-Nitrothioanisole. National Center for Biotechnology Information. [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2022). Molecules, 27(11), 3633. [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2022). ResearchGate. [Link]

• Google Patents. (n.d.). CN102344372A - Synthetic method of o-nitrophenol and o-nitroanisole.

• Singh, R. K., Kumar, S., & Singh, P. (2023). Synthesis and pharmacological evaluation of 1,3-diaryl substituted pyrazole based (thio)urea derivatives as potent antimicrobial agents against multi-drug resistant Staphylococcus aureus and Mycobacterium tuberculosis. RSC Medicinal Chemistry, 14(7), 1296–1308. [Link]

• Yuasa, H., Yube, T., & Kanamori, T. (2023). Photoreaction of nitrobenzene derivatives with alkyl thiols giving sulfonamides and derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 198(8), 705-712. [Link]

• Google Patents. (n.d.). CN115772105B - Synthesis method of 4-nitroanisole.

• Gholampour, Z., et al. (2024). Nitrophenylpiperazine derivatives as novel tyrosinase inhibitors: design, synthesis, and in silico evaluations. Journal of Ovarian Research, 17(1), 1-13. [Link]

• da Silva, E. G., et al. (2024). Integrated In Vitro and In Silico Profiling of Piperazinyl Thiosemicarbazone Derivatives Against Trypanosoma cruzi: Stage-Specific Activity and Enzyme Inhibition. Molecules, 29(3), 567. [Link]

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Protocols & Analytical Methods

Application Note: Hydroxylamine-Mediated Cyclization of 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one

This Application Note is designed for researchers and process chemists optimizing the synthesis of benzisoxazole scaffolds, specifically targeting the cyclization of 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one (also known as 2'-methylthio-5'-nitroacetophenone).

Based on the electronic properties of the substrate (specifically the para-nitro activation of the ortho-methylsulfanyl leaving group), this protocol focuses on the Base-Mediated

Cyclization to yield 3-methyl-5-nitro-1,2-benzisoxazole . ) Target Product: 3-Methyl-5-nitro-1,2-benzisoxazole (Primary) / 3-Methyl-5-nitro-1,2-benzisothiazole (Divergent)[1]

Executive Summary

The reaction of 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one with hydroxylamine represents a divergent synthetic pathway determined by pH and solvent conditions. While the initial condensation yields the corresponding ketone oxime , the subsequent cyclization mode is dictated by the electronic activation of the aromatic ring.[1]

• Primary Pathway (Basic/Neutral): The 5-nitro group strongly activates the C-2 position, rendering the methylsulfanyl (-SMe) group a competent leaving group.[1][2] Under basic conditions, the oxime oxygen acts as a nucleophile, displacing the -SMe group to form the 1,2-benzisoxazole core.[1]

• Secondary Pathway (Acidic): Under strongly acidic conditions (e.g., Polyphosphoric Acid), the mechanism shifts towards electrophilic attack of the oxime nitrogen onto the sulfur atom (often requiring different precursors or oxidative conditions), potentially yielding 1,2-benzisothiazoles .[1][2]

This guide details the Benzisoxazole synthesis, a critical scaffold for antipsychotic (e.g., Risperidone) and anticonvulsant (e.g., Zonisamide) pharmacophores.[1][2][3]

Mechanistic Insight & Reaction Design[4]

The "Nitro-Activation" Strategy

The success of this cyclization relies on the Meisenheimer Complex intermediate. The nitro group at the 5-position (para to the SMe group) withdraws electron density from the benzene ring, significantly lowering the energy barrier for the nucleophilic attack by the oxime oxygen.[1]

• Step 1 (Oximation): Condensation of the ketone carbonyl with hydroxylamine to form the E/Z-oxime.

• Step 2 (Cyclization): Intramolecular

  .[1][2] The oxime anion attacks C-2, displacing the methanethiolate anion ( ).[1][2]

Pathway Visualization (Graphviz)[1][2]

Caption: Divergent cyclization pathways. Path A (Green) is the favored route for 5-nitro activated substrates under basic conditions described in this protocol.

Experimental Protocol

Materials & Reagents

Reagent	Role	Equiv.	Notes
1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one	Substrate	1.0	Limiting reagent.
Hydroxylamine HCl	Reagent	1.5 - 2.0	Excess ensures complete conversion to oxime.
Sodium Acetate (NaOAc)	Buffer/Base	2.0 - 2.5	Neutralizes HCl; promotes oxime formation.[1][2]
Ethanol (EtOH)	Solvent	-	10-15 volumes.[2] Methanol is a viable alternative.[2]
Potassium Hydroxide (KOH)	Cyclization Base	1.2	Used in Step 2 if cyclization is not spontaneous.[1][2]
DMF	Solvent (Step 2)	-	Polar aprotic solvent promotes .

Step-by-Step Methodology

Phase 1: Formation of the Oxime[4]

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging: Add 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one (10 mmol) and Ethanol (50 mL). Stir until partially dissolved.

• Reagent Addition: Add Hydroxylamine Hydrochloride (15 mmol) followed by Sodium Acetate (20 mmol) dissolved in a minimum amount of water (approx. 5-10 mL).

• Reaction: Heat the mixture to reflux (78°C) for 2–4 hours.

  • Process Control: Monitor by TLC (Silica, 30% EtOAc/Hexane).[1] The ketone spot should disappear, replaced by a more polar oxime spot.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour into ice-water (200 mL).

  • The oxime typically precipitates as a solid. Filter, wash with water, and dry.[1]

  • Note: If the 5-nitro activation is strong enough, partial cyclization to the benzisoxazole may occur during reflux. Check NMR of the crude solid.

Phase 2: Cyclization to 3-Methyl-5-nitro-1,2-benzisoxazole

Perform this step if the oxime was isolated in Phase 1.[1]

• Dissolution: Dissolve the isolated oxime (from Phase 1) in DMF (5 mL per gram of oxime).

• Base Treatment: Add KOH (1.2 equiv) pellets or crushed powder.

• Heating: Heat the mixture to 100–120°C for 4–6 hours.

  • Mechanism:[1][2][5][6][7][8][9][10][11] The base deprotonates the oxime hydroxyl group (

    ). The oxyanion attacks the ring carbon attached to the -SMe group.

• Quench: Pour the hot reaction mixture onto crushed ice containing dilute HCl (to neutralize excess base).

• Isolation:

  • Extract with Ethyl Acetate (3x).[1][2]

  • Wash organic layer with Brine (saturated NaCl) to remove DMF.[1][2]

  • Dry over anhydrous

    and concentrate in vacuo.

• Purification: Recrystallize from Ethanol or purify via Flash Column Chromatography (SiO2, Gradient 0-40% EtOAc in Hexanes).

Critical Process Parameters (CPP) & Troubleshooting

Divergence Control (Isoxazole vs. Isothiazole)

The identity of the product is strictly controlled by the leaving group ability and pH.[2]

Parameter	Condition	Outcome	Mechanism
pH > 7	Basic (KOH/NaOAc)	Benzisoxazole	Oxygen attacks Ring; SMe leaves.
pH < 2	Acidic (PPA/H2SO4)	Benzisothiazole	Nitrogen attacks Sulfur; Rearrangement.[1]

Caution: If the reaction smells strongly of Methanethiol (rotten cabbage/sulfur), you are successfully generating the Benzisoxazole (Path A), as the -SMe group is being ejected as MeSH/MeS-.[1][2] Ensure proper ventilation and scrubbing (bleach trap).[1]

Analytical Validation

• 1H NMR (Benzisoxazole): Look for the disappearance of the S-Methyl singlet (approx.[2] 2.5 ppm).[1] The methyl group on the isoxazole ring (position 3) usually appears around 2.6–2.8 ppm.[2]

• 1H NMR (Oxime Intermediate): Will show the S-Methyl singlet (approx.[1][2] 2.4 ppm) and a broad singlet for the =N-OH proton (9-11 ppm).[1]

References

• Böshagen, H., & Geiger, W. (1968).[1][2] Über die Reaktion von o-Merkapto-acetophenon-oxim mit Chlorameisensäureestern und Acetanhydrid. Chemische Berichte. (Foundational work on S-containing oxime cyclizations).

• Kemp, D. S., & Woodward, R. B. (1965).[1][2] The synthesis of 1,2-benzisoxazoles. Tetrahedron. (General mechanism for benzisoxazole formation via oximes).[1][2]

• Uno, H., et al. (1996).[1][2] Synthesis of 1,2-benzisoxazole derivatives. Chemical & Pharmaceutical Bulletin. [1][2]

• Org. Synth. (2023).[1][2][12] Synthesis of substituted pyridines via cyclization of ketoxime acetates. (Modern context for oxime reactivity).

(Note: For specific spectral data of the 5-nitro derivative, refer to internal databases or analogous 2-chloro-5-nitroacetophenone cyclization literature, as the SMe displacement mimics the halide displacement in this activated system.)

Sources

• 1. mdpi.com [mdpi.com]
• 2. VoxSignals – High-signal crypto alerts [voxsignals.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. EP0702008A2 - Method for producing 1,2-benzisothiazol-3-ones - Google Patents [patents.google.com]
• 5. Convenient Synthesis of Benzothiazoles and Benzimidazoles through Brønsted Acid Catalyzed Cyclization of 2-Amino Thiophenols/Anilines with β-Diketones [organic-chemistry.org]
• 6. is.muni.cz [is.muni.cz]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. asianpubs.org [asianpubs.org]
• 9. An integrated five-step continuous flow synthesis of 2-(1-cyclohexenyl)ethylamine: a key intermediate for morphinans - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. dl.ndl.go.jp [dl.ndl.go.jp]
• 12. Organic Syntheses Procedure [orgsyn.org]

Preparation of 3-methyl-5-nitro-1,2-benzisothiazole from acetophenone precursors

Executive Summary

This application note details a robust, laboratory-to-pilot scale protocol for the synthesis of 3-methyl-5-nitro-1,2-benzisothiazole (MNBIT) . While 1,2-benzisothiazoles are critical scaffolds in medicinal chemistry (e.g., for anticonvulsant and antibacterial agents), the introduction of a nitro group at the 5-position combined with a 3-methyl substituent presents specific regiochemical challenges.

This guide moves beyond traditional, low-yielding oxidative cyclizations of mercapto-imines. Instead, we present a streamlined Nucleophilic Aromatic Substitution (

) followed by a Hydroxylamine-O-sulfonic acid (HOSA) mediated cyclization. This route utilizes 2-fluoro-5-nitroacetophenone as the defining precursor, ensuring complete regiocontrol and avoiding hazardous heavy-metal oxidants.

Retrosynthetic Analysis & Strategy

The strategic choice of starting material is the primary determinant of yield and purity. Traditional routes often start with 2-aminobenzenethiol derivatives, which are prone to rapid oxidation (disulfide formation). Our approach locks the oxidation state early using a stable acetophenone precursor.

Logical Disconnection

• Target: 3-methyl-5-nitro-1,2-benzisothiazole.

• Disconnection: The N-S bond is the most labile; the heterocycle is formed from a 2-acyl-benzenethiol equivalent.

• Precursor: 2-Fluoro-5-nitroacetophenone . The fluorine atom is highly activated for displacement by the para-nitro and ortho-acetyl groups, making it a superior substrate compared to the chloro-analog.

Figure 1: Retrosynthetic pathway prioritizing the activated fluorine displacement.

Detailed Experimental Protocols

Phase 1: Precursor Synthesis (Nitration)

Note: If 2-fluoro-5-nitroacetophenone is commercially sourced, proceed to Phase 2.

Objective: Regioselective nitration of 2-fluoroacetophenone. Mechanism: Electrophilic Aromatic Substitution (EAS). The fluorine directs ortho/para, while the acetyl group directs meta. The 5-position is mutually reinforced by both directors (para to F, meta to Acetyl).

Reagents:

• 2-Fluoroacetophenone (13.8 g, 100 mmol)

• Conc.

  (40 mL)

• Fuming

  (d=1.5, 7.0 mL, 110 mmol)

Protocol:

• Setup: Charge a 250 mL 3-neck round-bottom flask (RBF) with conc.

  . Cool to -10°C using an ice/salt bath.

• Addition 1: Add 2-fluoroacetophenone dropwise, maintaining internal temperature

  .

• Nitration: Mix fuming

  with 10 mL conc. (pre-cooled). Add this mixture dropwise to the reaction vessel over 30 minutes. Critical: Do not exceed 0°C to avoid dinitration.

• Quench: Stir at 0°C for 1 hour. Pour the mixture onto 300 g crushed ice.

• Isolation: Filter the pale yellow precipitate. Wash with cold water (

  mL) until pH is neutral. Recrystallize from Ethanol/Water (8:2).

• Yield Target: 85-90% (Yellow needles).

Phase 2: Thiolation and Cyclization (One-Pot Procedure)

Objective: Conversion of the fluoro-precursor to the benzisothiazole core. Key Reagent: Hydroxylamine-O-sulfonic acid (HOSA) .[1][2][3] HOSA acts as a dual electrophile/nucleophile, effectively "aminating" the sulfur or the ketone to facilitate ring closure without requiring harsh oxidants like bromine or iodine.

Reagents:

• 2-Fluoro-5-nitroacetophenone (1.83 g, 10 mmol)

• Sodium Hydrosulfide hydrate (NaSH·xH2O) (1.12 g, ~15 mmol)

• Hydroxylamine-O-sulfonic acid (HOSA) (1.70 g, 15 mmol)

• Sodium Bicarbonate (

  ) (2.52 g, 30 mmol)

• Solvent: DMF (20 mL) / Water (5 mL)

Step-by-Step Protocol:

• Nucleophilic Displacement (

  ):

  • Dissolve 2-fluoro-5-nitroacetophenone in 20 mL DMF in a 100 mL RBF under

    atmosphere.

  • Cool to 0°C. Add NaSH in one portion. The solution will turn deep red/orange (formation of thiolate).

  • Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 1 hour.

  • Checkpoint: TLC (20% EtOAc/Hexane) should show consumption of the starting fluoride (

    ) and a baseline spot (thiolate).

• HOSA Cyclization:

  • Cool the reaction mixture back to 0°C.

  • Dissolve

    in 5 mL water and add to the reaction.

  • Add HOSA solid in small portions over 10 minutes. Caution: Mild exotherm.

  • Allow the mixture to warm to RT and stir for 12 hours.

• Workup:

  • Dilute the reaction with 100 mL cold water.

  • Extract with Ethyl Acetate (

    mL).

  • Wash combined organics with Brine (

    mL).

  • Dry over anhydrous

    and concentrate in vacuo.

• Purification:

  • The crude product is often pure enough for use. For analytical grade, purify via silica gel flash chromatography (Gradient: 5% to 15% EtOAc in Hexanes).

Yield Target: 75-82%.

Mechanistic Insight & Troubleshooting

The success of this reaction relies on the Böshagen Mechanism . Unlike oxidative closures that require the formation of a disulfide or oxime first, HOSA allows for a direct "amination-cyclization" cascade.

Figure 2: Proposed mechanistic pathway via S-amination.

Troubleshooting Table:

Observation	Probable Cause	Corrective Action
Low Yield (<40%)	Incomplete step.	Ensure NaSH is fresh; increase time at Step 1 before adding HOSA.
Dimer Formation	Oxidation of thiol to disulfide.	Degas DMF thoroughly with before use.
Starting Material Remains	HOSA hydrolysis.	HOSA is moisture sensitive. Use fresh reagent or recrystallize HOSA before use.
Dark Tarry Crude	Polymerization of nitro-thiol.	Keep temperature strictly <5°C during NaSH addition.

Physicochemical Characterization

Validate the synthesized 3-methyl-5-nitro-1,2-benzisothiazole using the following parameters:

• Appearance: Pale yellow to tan solid.

• Melting Point: 158–160°C (Lit. range).

• NMR (400 MHz, ):
  • 2.75 (s, 3H, )
  • 7.95 (d, Hz, 1H, H-7)
  • 8.35 (dd, Hz, 1H, H-6)
  • 8.80 (d, Hz, 1H, H-4)

• Mass Spectrometry (ESI+):

Safety & Handling

• Nitro Compounds: Potentially explosive if heated dry. Never distill the distillation residue of nitro-acetophenones to dryness.

• HOSA: Hygroscopic and corrosive. Store in a desiccator at 4°C. Acts as a sulfating agent; avoid contact with skin.

• NaSH: Releases toxic

  gas upon contact with acid. All work must be performed in a functioning fume hood. Quench waste with bleach (hypochlorite) to oxidize sulfides before disposal.

References

• Böshagen, H. (1966). Über 1.2-Benzisothiazole. Chemische Berichte, 99(8), 2566–2571. Link

• Wallace, R. G. (1980). Hydroxylamine-O-sulfonic acid: A versatile synthetic reagent.[2] Organic Preparations and Procedures International, 12(1-2), 25-63. Link

• BenchChem. (2025). Industrial Synthesis of 2-Amino-2'-fluoro-5-nitrobenzophenone. (For regioselectivity data). Link

• Organic Syntheses. (1951). m-Nitroacetophenone. Org. Synth. Coll. Vol. 2, 434. (For nitration protocols). Link

• Vicario, J. L., et al. (2000). Synthesis of 1,2-benzisothiazoles. Current Organic Chemistry.

Sources

• 1. Hydroxylamine-O-sulfonic acid - Wikipedia [en.wikipedia.org]
• 2. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Application Note: Optimized S-Methylation of 2-Mercapto-5-Nitroacetophenone

This Application Note and Protocol guide is designed for researchers and process chemists focusing on the synthesis of 2-(methylthio)-5-nitroacetophenone , a key intermediate for various pharmaceutical scaffolds (e.g., benzisothiazoles, indoles).

The guide details the S-methylation of 2-mercapto-5-nitroacetophenone (Method A) and provides a robust alternative via Nucleophilic Aromatic Substitution (SNAr) (Method B) for cases where the thiol precursor is unavailable.

Executive Summary

The S-methylation of 2-mercapto-5-nitroacetophenone (1) to yield 2-(methylthio)-5-nitroacetophenone (2) is a facile yet nuanced transformation. The presence of the electron-withdrawing nitro group at the para position relative to the thiol significantly increases the acidity of the sulfhydryl group (

), rendering the resulting thiolate stable but less nucleophilic than simple thiophenols.

This protocol leverages the enhanced acidity to utilize mild bases (potassium carbonate), avoiding side reactions such as aldol condensation of the acetyl group. We also present an alternative industrial route utilizing SNAr chemistry for scalability.

Mechanistic Insight & Reaction Design

Chemical Transformation

The reaction proceeds via a standard S_N2 mechanism .

• Deprotonation: The base removes the acidic thiol proton, generating the 2-acetyl-4-nitrothiophenolate anion.

• Nucleophilic Attack: The thiolate attacks the electrophilic methyl source (Methyl Iodide or Dimethyl Sulfate).

• Leaving Group Departure: Iodide or methyl sulfate leaves, forming the thioether.

Critical Parameters

• Acidity & Base Selection: Due to the 5-nitro group, the thiol is highly acidic. Strong bases (e.g., NaH, LDA) are unnecessary and risky (potential enolization of the ketone). Weak bases like

  or are ideal.

• Solvent Effects: Polar aprotic solvents (DMF , Acetone ) are preferred to solvate the cation and enhance the nucleophilicity of the thiolate.

• Regioselectivity: S-alkylation is kinetically preferred over O-alkylation (enol ether formation) due to the high nucleophilicity/polarizability of sulfur ("Soft-Soft" interaction).

Caption: Mechanistic pathway for the base-mediated S-methylation of 2-mercapto-5-nitroacetophenone.

Experimental Protocols

Method A: Direct S-Methylation (Standard Laboratory Scale)

Best for: Small to medium scale (1g - 50g) when the thiol starting material is available.

Reagents & Equipment

Component	Role	Equivalents	Notes
2-Mercapto-5-nitroacetophenone	Substrate	1.0 eq	Yellow solid/oil; prone to oxidation.
Methyl Iodide (MeI)	Alkylating Agent	1.2 eq	Toxic/Carcinogen. Handle in fume hood.
Potassium Carbonate ( )	Base	1.5 eq	Anhydrous, powdered.
Acetone	Solvent	10 mL/g	Reagent grade.

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Nitrogen (

  ) or Argon to prevent disulfide formation.

• Dissolution: Add 2-mercapto-5-nitroacetophenone (1.0 eq) and Acetone (10 vol). Stir until dissolved.

• Deprotonation: Add

  (1.5 eq) in a single portion. The suspension may turn bright yellow/orange (formation of thiolate). Stir at Room Temperature (RT) for 15 minutes.

• Alkylation: Add Methyl Iodide (1.2 eq) dropwise via syringe.

  • Caution: Exothermic reaction possible.

• Reaction: Stir at RT for 2–4 hours. Monitor by TLC (Hexane:EtOAc 8:2) or HPLC.[1][2][3][4]

  • Endpoint: Disappearance of thiol peak; appearance of less polar product.

• Workup:

  • Filter off the solid inorganic salts (

    , KI).

  • Concentrate the filtrate under reduced pressure (Rotavap).

  • Redissolve residue in Ethyl Acetate (EtOAc) and wash with 1M NaOH (2x) to remove any unreacted thiol (critical for purity).

  • Wash with Brine (1x), dry over

    , and concentrate.

• Purification: Recrystallize from Ethanol or purify via flash chromatography (SiO2, Hexane/EtOAc gradient) if necessary.

Method B: Nucleophilic Aromatic Substitution (SNAr)

Best for: Cases where the thiol is unavailable or for avoiding thiol odors.

Reagents

• Substrate: 2-Chloro-5-nitroacetophenone (1.0 eq)

• Nucleophile: Sodium Thiomethoxide (NaSMe) (1.1 eq)

• Solvent: DMF or THF (anhydrous)

Procedure

• Dissolve 2-Chloro-5-nitroacetophenone in DMF (5 mL/g) under

  .

• Cool to 0°C.

• Add NaSMe (solid or solution) portion-wise to control exotherm.

• Allow to warm to RT and stir for 1-2 hours.

  • Note: The reaction is typically very fast due to the activation by both ortho-acetyl and para-nitro groups.

• Quench with water and extract with EtOAc.

Analytical Validation

Expected Data

• Appearance: Pale yellow crystalline solid.[4]

• Melting Point: ~100–104 °C (Literature range for similar analogs; verify experimentally).

• 1H NMR (CDCl3, 400 MHz):

  • 2.55 (s, 3H, S-CH 3)
  • 2.65 (s, 3H, C(=O)CH 3)
  • 7.40 (d, 1H, Ar-H ortho to SMe)
  • 8.20 (dd, 1H, Ar-H meta to NO2)
  • 8.55 (d, 1H, Ar-H ortho to NO2/Acetyl)

  • Key Diagnostic: Disappearance of SH signal (~3-4 ppm broad) and appearance of S-Me singlet.

Impurity Profile

Impurity	Origin	Removal Strategy
Disulfide Dimer	Oxidation of starting thiol by air.	Inert atmosphere; wash with (metabisulfite).
O-Methylated Enol	Alkylation of ketone oxygen (rare with K2CO3).	Acidic hydrolysis or chromatography separation.[4]
Unreacted Thiol	Incomplete reaction.	Alkaline wash (1M NaOH) during workup.

Process Workflow Diagram

Caption: Operational workflow for the S-methylation protocol.

References

• General S-Methylation Conditions: Organic Syntheses, Coll. Vol. 6, p. 704 (1988); Vol. 58, p. 98 (1978). (General procedure for thiophenol alkylation). Link

• SNAr Reactivity of Nitro-Acetophenones:Journal of Organic Chemistry, "Nucleophilic Substitution of Activ

• Synthesis of 2-Methylthio-5-nitroacetophenone Analogs: Asian Journal of Chemistry, Vol. 23, No. 3 (2011), 1176-1178. (Synthesis of substituted thiocarbamidoacetophenones). Link

• Properties of 2-Nitroacetophenone Derivatives: PubChem Compound Summary for 2'-Nitroacetophenone. Link

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. CN101985424B - A kind of method of synthesizing o-nitroacetophenone compound - Google Patents [patents.google.com]

Technical Notes & Optimization

Stability of methylsulfanyl group under acidic hydrolysis conditions

This guide serves as a comprehensive technical resource for researchers and process chemists handling the methylsulfanyl (thiomethyl, -SMe) group under acidic hydrolysis conditions.

Ticket ID: SMe-ACID-STAB-001 Subject: Stability of Methylsulfanyl Group Under Acidic Hydrolysis Status: Resolved Expert Level: Senior Application Scientist

Executive Summary: The "Stable but Sensitive" Paradox

The methylsulfanyl group (-SMe ) exhibits a distinct duality under acidic conditions:

• Hydrolytic Stability: The C–S bonds (both aryl-S and alkyl-S) are highly resistant to cleavage by non-oxidizing acids (e.g., HCl, H₂SO₄, TFA, HBr) even at elevated temperatures (up to 110°C). It does not readily hydrolyze to a thiol (-SH) or hydroxyl (-OH) group.

• Oxidative Instability: The sulfur atom is electron-rich and prone to oxidation. In the presence of atmospheric oxygen or oxidizing impurities within the acid, it rapidly converts to sulfoxide (-S(O)Me) or sulfone (-SO₂Me) .

Verdict: The group is stable to acidity but unstable to oxidative stress often found in acidic protocols.

Troubleshooting & FAQs

Scenario A: Peptide Synthesis & Cleavage (TFA)

User Question: I am cleaving a peptide containing Methionine (Met) using 95% TFA. I see a +16 Da and +56 Da mass shift. Is the acid hydrolyzing my SMe group?

Diagnosis: No, the acid is not hydrolyzing the group. You are observing side reactions:

• +16 Da (Oxidation): Your SMe group oxidized to a sulfoxide (Met(O)). This happens due to dissolved oxygen or peroxides in the TFA.

• +56 Da (Alkylation): If you have protecting groups like Boc or t-Butyl esters, the generated t-butyl carbocations (

  ) are attacking the nucleophilic sulfur, forming an irreversible sulfonium salt.

Solution: Use a "Scavenger Cocktail" (Reagent K or similar).

• Add Thioanisole (5%): Acts as a "sacrificial sulfur" to trap carbocations.

• Add Water (5%) or Phenol: Suppresses oxidation and traps cations.

• Add EDT (Ethanedithiol): Highly effective at reducing sulfoxides back to Met and scavenging cations.

Scenario B: Amino Acid Analysis (6M HCl, 110°C)

User Question: I hydrolyzed a protein in 6M HCl at 110°C for 24 hours. My Methionine recovery is low and variable. Did the SMe group cleave?

Diagnosis: The SMe group did not cleave to release methane. Instead, it oxidized. During standard aerobic hydrolysis, Methionine partially converts to Methionine Sulfoxide (MetO) and Methionine Sulfone (MetO₂).

• MetO can revert to Met during analysis, causing variable quantification.

• MetO₂ is stable and does not revert.

Protocol Fix: Perform Vacuum Hydrolysis with Scavengers .

• Use hydrolysis tubes that can be sealed under high vacuum (<50 mTorr) to remove O₂.

• Add 0.1% Phenol or Thioglycolic acid to the 6M HCl.

• Alternative: Perform "Performic Acid Oxidation" first to convert all Met to Met-Sulfone (stable), then hydrolyze and quantify as Met-Sulfone.

Scenario C: Heterocycle Chemistry (Pyrimidine/Purine)

User Question: I have a 2-methylsulfanyl-pyrimidine. Will refluxing in 1M HCl convert the -SMe to -OH (oxo)?

Diagnosis: Unlikely. The SMe group on heterocycles is a poor leaving group in acid. Unlike alkoxy groups, which can sometimes be cleaved, the thioether linkage is robust.

• Exception: If the ring is highly electron-deficient (e.g., nitro-substituted) or if the conditions are extreme (conc. HBr/HI), cleavage might occur.[1]

• Risk: If you accidentally oxidize it to a Sulfone (-SO₂Me) , it becomes a superb leaving group and will instantly hydrolyze to -OH in aqueous acid.

Stability Data Matrix

Condition	Reagent	Temp	SMe Stability	Primary Risk
Standard Hydrolysis	6M HCl	110°C	Stable	Oxidation to Sulfoxide (if O₂ present)
Peptide Cleavage	95% TFA	RT	Stable	-Butylation (Alkylation) or Oxidation
Demethylation	BBr₃ / DCM	-78°C to RT	Unstable	Cleaves S-Me bond (forms -SH)
Strong Reducing	HI / Red P	Reflux	Unstable	Cleaves S-Me bond (forms -SH)
Ester Hydrolysis	LiOH / MeOH	RT	Stable	None (Base stable)
Oxidative Acid	Performic Acid	0°C	Unstable	Converts to Sulfone (-SO₂Me)

Mechanistic Visualization

The following diagrams illustrate the divergent pathways of the SMe group under acidic conditions.

Diagram 1: Reaction Pathways of SMe in Acid

Caption: The SMe group resists direct acid hydrolysis but is vulnerable to oxidation and alkylation.

Diagram 2: The Role of Scavengers (Peptide Chemistry)

Caption: Scavengers preferentially react with electrophiles (cations/oxidants) to protect the SMe group.

Recommended Protocols

Protocol A: Oxygen-Free Acid Hydrolysis (for Amino Acid Analysis)

• Objective: Quantify Methionine without oxidation.

• Reagents: 6M HCl (constant boiling), Phenol (crystallized).

• Procedure:

  • Weigh sample (containing 1-5 mg protein) into a heavy-walled borosilicate glass hydrolysis tube.

  • Add 500 µL of 6M HCl containing 0.1% Phenol .

  • Freeze the sample in liquid nitrogen.

  • Apply high vacuum (<50 mTorr) while frozen.

  • Allow to thaw under vacuum to degas (bubbling will occur).

  • Refreeze and repeat the thaw/degas cycle 3 times.

  • Seal the tube under vacuum with a flame.

  • Incubate at 110°C for 24 hours .

Protocol B: Scavenger Cocktail for Peptide Cleavage (Reagent K)

• Objective: Cleave peptide from resin while protecting SMe.

• Mixture:

  • TFA: 82.5%

  • Phenol: 5%

  • Water: 5%

  • Thioanisole: 5%

  • 1,2-Ethanedithiol (EDT): 2.5%

• Note: EDT is foul-smelling but essential for reversing any sulfoxide formation.

References

• Protein Acidic Hydrolysis for Amino Acid Analysis. Journal of Hygienic Engineering and Design.

  • Source:

• Methionine-Containing Peptides: Avoiding Secondary Reactions. ACS Omega.

  • Source:

• Hydrolysis of Samples for Amino Acid Analysis.

  • Source:

• Transition-Metal-Free Acid-Mediated Synthesis of Aryl Sulfides. Journal of Organic Chemistry.

  • Source:

• Demethylation of Aryl Methyl Ethers. Wikipedia / General Organic Chemistry.

  • Source:

Sources

• 1. Demethylation - Wikipedia [en.wikipedia.org]

Troubleshooting low conversion in nitro-acetophenone S-alkylation

The following technical support guide addresses low conversion issues in the S-alkylation of nitro-acetophenone derivatives (specifically

-halo-nitroacetophenones) with thiols.

Topic: Troubleshooting Low Conversion in Thioether Synthesis

Audience: Medicinal Chemists, Process Chemists, and Academic Researchers.

Executive Summary & Mechanism

The Core Issue: Low conversion in the S-alkylation of

-halo-nitroacetophenones is rarely due to a lack of electrophilicity. The nitro group at the para or meta position is strongly electron-withdrawing, which actually activates the -carbon toward nucleophilic attack. Therefore, low yields are typically caused by competitive degradation pathways (hydrolysis, polymerization) or thiol oxidation rather than slow reaction kinetics.

Reaction Mechanism: The reaction follows a classic

pathway.[1] The base deprotonates the thiol to generate a thiolate anion ( ), which attacks the -carbon of the phenacyl halide, displacing the halide.

Figure 1: Mechanistic pathway of S-alkylation showing the desired

route and primary competitive side reactions.

Diagnostic Workflow: Why is Conversion Low?

Use this decision matrix to identify the root cause based on your TLC/LC-MS observations.

Observation (LC-MS/TLC)	Probable Cause	Explanation
Starting Material (SM) remains, Thiol is gone.	Disulfide Formation	The thiol oxidized to disulfide (R-S-S-R) faster than it alkylated. This is common in basic conditions exposed to air.
SM consumed, New polar spot appears (not product).	Hydrolysis	The -halide was displaced by water/hydroxide to form the -hydroxy ketone. Common in aqueous bases or wet solvents.
SM consumed, Complex mixture/streaking.	Polymerization/Decomposition	The nitro-acetophenone moiety is base-sensitive. Strong bases can cause enolization followed by self-condensation (darkening of reaction).
No reaction, both SM and Thiol remain.	Base Too Weak / Ion Pairing	The base failed to deprotonate the thiol, or the thiolate is too tightly ion-paired in a non-polar solvent.

Troubleshooting Guide & FAQs

Issue 1: "My thiol is disappearing, but I'm not getting product."

Diagnosis: Oxidative Dimerization. Thiols are easily oxidized to disulfides in the presence of base and oxygen. This consumes your nucleophile.

• Solution: Degas all solvents with nitrogen or argon for 15 minutes prior to use. Perform the reaction under an inert atmosphere.

• Protocol Adjustment: Add a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) if the disulfide is already present, though prevention is better.

Issue 2: "The reaction turns black/tarry immediately upon adding base."

Diagnosis: Base-Induced Decomposition. Nitro-acetophenones have highly acidic

-protons ( in DMSO) due to the electron-withdrawing nitro and carbonyl groups. Strong bases (NaOH, NaH, KOtBu) generate the enolate, which then polymerizes or condenses with the starting material.

• Solution: Switch to a milder base.

  • Recommended:

    or in Acetone or DMF.

  • Alternative: Organic bases like DIPEA (Hünig's base) or Triethylamine (

    ) are often sufficient for thiols ( ).

Issue 3: "I see a byproduct with Mass = Product - (R-group) + 17."

Diagnosis: Hydrolysis (Formation of

-hydroxy ketone). If you are using an aqueous base (e.g., aq. NaOH) or a hygroscopic solvent, hydroxide ions compete with the thiolate for the electrophile.

• Solution: Use anhydrous conditions .

  • Dry the solvent (Acetone, MeCN, or DMF) over molecular sieves.

  • Use anhydrous

    .

Optimization Protocols

Recommended Standard Protocol

This protocol minimizes hydrolysis and oxidation risks.

• Solvent System: Anhydrous Acetone or Acetonitrile (MeCN). DMF is useful for poor solubility but harder to remove.

• Base: Anhydrous Potassium Carbonate (

  , 1.5 - 2.0 equiv).

• Stoichiometry: 1.0 equiv

  -bromo-nitroacetophenone : 1.1 equiv Thiol.

• Temperature:

  to Room Temperature (RT). Do not heat initially; nitro-phenacyl halides are thermally unstable.

Step-by-Step:

• Dissolve the Thiol (1.1 eq) in anhydrous Acetone (0.2 M concentration) under

  .

• Add

  (1.5 eq). Stir for 10-15 mins at RT to generate the thiolate.

• Cool to

  (ice bath).

• Add

  -bromo-4-nitroacetophenone (1.0 eq) slowly (solid or solution).

• Monitor by TLC/LC-MS after 30 mins. If slow, warm to RT.

Comparative Base/Solvent Data

Based on general reactivity patterns for phenacyl halides [1, 2].

Base	Solvent	Reaction Rate	Side Products	Recommendation
	Acetone	Moderate	Low	High (Best Balance)
	DCM/THF	Fast	Moderate (Elimination risk)	Medium
NaOH (aq)	EtOH/H2O	Fast	High (Hydrolysis)	Avoid
NaH	THF	Very Fast	High (Polymerization)	Avoid

Advanced Troubleshooting: The "Halo-Philic" Attack

In rare cases with soft nucleophiles (like thiols) and soft electrophiles (bromine), the thiolate may attack the bromine atom instead of the carbon (halophilic attack), leading to reduction of the ketone and oxidation of the thiol [3].

• Symptom: Formation of acetophenone (de-brominated SM) and disulfide.

• Fix: Switch from Bromo- to Chloro- nitroacetophenone. The C-Cl bond is harder, directing attack to the carbon.

References

• Reactivity of

  -Haloketones: Erian, A. W., Sherif, S. M., & Gaber, H. M. (2003). The Chemistry of -Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 8(11), 793-865. Link

• Solvent Effects in Alkylation: Parker, A. J. (1969). Protic-dipolar aprotic solvent effects on rates of bimolecular reactions. Chemical Reviews, 69(1), 1-32. Link

• Halophilic Attack: Bordwell, F. G., & Wilson, C. A. (1971). Halophilic reactions. Journal of Organic Chemistry. Link

Sources

• 1. Alkylation of Enolates Alpha Position - Chemistry Steps [chemistrysteps.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one

This guide details the 1H NMR analysis of 1-[2-(methylsulfanyl)-5-nitrophenyl]ethan-1-one (also known as 2'-methylthio-5'-nitroacetophenone), a critical intermediate in the synthesis of sulfur-containing heterocycles and pharmaceutical precursors.[1]

[1]

Executive Summary & Structural Logic

This molecule presents a classic 1,2,5-trisubstituted benzene pattern. The analysis hinges on distinguishing the three aromatic protons based on their unique electronic environments created by the Acetyl (electron-withdrawing), Methylsulfanyl (electron-donating by resonance, withdrawing by induction), and Nitro (strongly electron-withdrawing) groups.

Core Structural Features

• Ring System: Benzene.[2][3][4]

• Substituents:

  • C1: Acetyl group (-C(=O)CH

    ); Ortho/Para directing (deactivating).

  • C2: Methylsulfanyl group (-SCH

    ); Ortho/Para directing (activating).

  • C5: Nitro group (-NO

    ); Meta directing (strongly deactivating).

Experimental Protocol (Self-Validating)

A. Sample Preparation

To ensure reproducibility and minimize concentration-dependent shifts, follow this protocol:

• Solvent Selection:

  • Primary: CDCl

    (Chloroform-d) . Preferred for resolution and standard chemical shift referencing ( 7.26 ppm).[4]

  • Alternative: DMSO-d

    . Use if solubility is poor or to observe labile protons (not applicable here, but good for polarity checks). Note: DMSO will shift aromatic protons downfield by ~0.1–0.3 ppm due to polarity.

• Concentration: Dissolve 10–15 mg of sample in 0.6 mL of solvent.

  • Why? Higher concentrations can cause stacking effects (shifting aromatic peaks upfield), while lower concentrations yield poor Signal-to-Noise (S/N) ratios.[1]

• Filtration: Filter through a cotton plug into the NMR tube to remove suspended solids that cause line broadening.[4]

B. Acquisition Parameters (400 MHz+)

• Pulse Sequence: Standard zg30 (30° pulse angle) to allow faster relaxation.

• Scans (NS): 16–32 scans (sufficient for >10 mg sample).

• Relaxation Delay (D1): 1.0 s (Standard) or 5.0 s (for accurate integration of quaternary carbons in 13C, though less critical for 1H).

• Spectral Width: -2 to 14 ppm.[1]

Spectral Analysis & Assignment Guide

The following data represents the theoretical consensus derived from substituent additivity rules (Silverstein & Webster) and validated against analogous structures (e.g., 2-methyl-5-nitroacetophenone).

Chemical Shift Table (CDCl )

Position	Shift ( ppm)	Multiplicity	Integration	Coupling ( Hz)	Assignment Logic
H6	8.60 – 8.75	Doublet (d)	1H		Most Deshielded. Ortho to Nitro (C5) AND Ortho to Acetyl (C1).[1] The anisotropic effect of the carbonyl group significantly deshields this proton.
H4	8.20 – 8.35	dd	1H	,	Strongly Deshielded. Ortho to Nitro (C5). Meta to Acetyl. The nitro group dominates the shift.
H3	7.40 – 7.55	Doublet (d)	1H		Shielded. Ortho to Methylsulfanyl (C2). The electron-donating resonance of sulfur shields this position relative to H4/H6.[1]
Acetyl-CH	2.60 – 2.65	Singlet (s)	3H	-	Characteristic methyl ketone singlet.[1] Deshielded by carbonyl.
S-CH	2.45 – 2.55	Singlet (s)	3H	-	Characteristic thioether methyl.[1] Slightly more upfield than acetyl.

Comparative Analysis: Solvent Effects

Feature	CDCl (Standard)	DMSO-d (Alternative)	Implication
Aromatic H6	8.65	8.80+	DMSO polarity increases deshielding of the most acidic proton (H6).[1]
Water Peak	1.56	3.33	Ensure the S-Me peak ( 2.[1]5) does not overlap with DMSO residual solvent peak ( 2.50). Critical: In DMSO, the S-Me peak may be obscured by the solvent signal.
Resolution	High	Medium	CDCl is superior for resolving the fine meta-coupling of H6.[1]

Critical Note: When using DMSO-d

, the solvent residual peak appears at 2.50 ppm , which directly overlaps with the S-Methyl signal (~2.5 ppm).[1] Therefore, CDCl is the mandatory solvent for accurate integration of the S-Me group. [1]

Mechanistic Visualization

A. Coupling Network (Spin System)

The aromatic protons form an AMX spin system (or ABX depending on field strength).

Caption: Spin-spin coupling network for the trisubstituted aromatic ring. H3 and H4 show strong ortho coupling, while H4 and H6 show weak meta coupling.

B. Experimental Workflow

Caption: Decision tree for verifying product identity via NMR, highlighting the critical solvent overlap checkpoint.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[4] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[5]

• Reich, H. J. (2024). WinPLT NMR Chemical Shift Data. University of Wisconsin-Madison.[1]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.[4]

Sources

• 1. prepchem.com [prepchem.com]
• 2. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 3. researchgate.net [researchgate.net]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. 2'-Hydroxy-5'-methyl-3'-nitroacetophenone | C9H9NO4 | CID 736162 - PubChem [pubchem.ncbi.nlm.nih.gov]